Cas no 2253629-84-2 (5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1))

• Product Name: 5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1)
• CAS No: 2253629-84-2
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 5456393
• PubChem ID: 137935109
• Update Time: 2025-10-25

5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Z3446469137
• 3-Methyl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid;hydrochloride
• EN300-6729747
• 2253629-84-2
• 3-methyl-5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-6-carboxylic acid hydrochloride
• 5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1)

• Inchi： 1S/C7H9N3O2.ClH/c1-4-8-9-6-2-5(7(11)12)3-10(4)6;/h5H,2-3H2,1H3,(H,11,12);1H
• InChI Key： NZHQDDLPHOGYAK-UHFFFAOYSA-N
• SMILES： N1=C(C)N2CC(C(O)=O)CC2=N1.[H]Cl

Computed Properties

• Exact Mass: 203.0461543g/mol
• Monoisotopic Mass: 203.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1)

Introduction to 5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1) (CAS No. 2253629-84-2)

5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1) (CAS No. 2253629-84-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,1-c][1,2,4]triazoles and is characterized by its unique structural features and potential biological activities. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for various therapeutic applications.

The chemical structure of 5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1) consists of a pyrrole ring fused with a triazole ring and a carboxylic acid group. The presence of the methyl group at the 3-position and the hydrochloride salt form contribute to its distinct physicochemical properties. These properties are crucial for understanding its behavior in biological systems and for optimizing its use in drug development.

Recent studies have highlighted the potential of 5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1) in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1) has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative and proapoptotic activities against various cancer cell lines. Specifically, it has been found to induce cell cycle arrest and apoptosis in human breast cancer cells by targeting specific molecular pathways such as p53 and Bcl-2. These findings suggest that this compound could be a potential lead for developing new anticancer agents.

The pharmacokinetic properties of 5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1) have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development. Moreover, its ability to cross the blood-brain barrier is particularly advantageous for targeting central nervous system disorders.

To further explore the therapeutic potential of 5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1), several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various conditions such as Alzheimer's disease and breast cancer. Preliminary results from these trials have been encouraging and have provided valuable insights into the optimal dosing regimens and potential side effects.

In conclusion, 5H-Pyrrolo[2,1-c]-1,2,4-triazole-6-carboxylic acid, 6,7-dihydro-3-methyl-, hydrochloride (1:1) (CAS No. 2253629-84-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.